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Compound of Interest

Chromic acid, disodium salt,
Compound Name:
decahydrate

Cat. No. BO78661

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical characteristics of
sodium chromate decahydrate (Naz2CrOa4-10H20) crystals. The information herein is intended to
support research, development, and quality control activities where this compound is utilized.
This document details the crystallographic structure, thermal properties, and hygroscopic
nature of sodium chromate decahydrate, presenting quantitative data in structured tables and
outlining the experimental protocols for their determination.

General Physical Properties

Sodium chromate decahydrate presents as yellow, translucent, efflorescent crystals.[1] It is an
odorless solid that is highly soluble in water. The decahydrate form is stable at temperatures
below 20 °C.[2]
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Property Value Reference
Molecular Formula NazCrOa4-10H20 [3]
Molar Mass 342.13 g/mol [3]
Appearance Yellow monoclinic crystals [3]
Melting Point 19.9 °C [3]
Density 1.483 g/cm3 [1]

Crystallographic Data

The crystalline structure of sodium chromate decahydrate has been elucidated by single-crystal
X-ray diffraction. It crystallizes in the monoclinic system, which is characterized by three
unequal axes with one oblique angle.

Crystal Structure Parameters

The following table summarizes the key crystallographic data for sodium chromate
decahydrate, determined at -100 °C.

Parameter Value Reference
Crystal System Monoclinic [4]

Space Group P2(1)/c [4]

Unit Cell Dimensions a=11.5356(12) A [4]

b = 10.4989(9) A [4]

c =12.9454(13) A [4]

B = 107.489(8)° [4]

Volume 1495.4(2) As [4]

z 4 [4]

Experimental Protocol: Single-Crystal X-ray Diffraction
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The determination of the crystal structure of sodium chromate decahydrate involves the
following steps:

Crystal Growth: Single crystals are grown from an aqueous solution of sodium chromate by
isothermal evaporation of the solvent.

o Crystal Mounting: A suitable single crystal is selected and mounted on a goniometer head.

o Data Collection: The crystal is cooled to a low temperature (e.g., -100 °C) to minimize
thermal vibrations. X-ray diffraction data are collected using a diffractometer equipped with a
suitable X-ray source (e.g., Mo Ka radiation). A series of diffraction images are recorded as
the crystal is rotated.

o Data Processing: The collected diffraction data are processed to determine the unit cell
parameters and the intensities of the diffraction spots.

 Structure Solution and Refinement: The crystal structure is solved using direct methods or
Patterson methods and then refined to obtain the final atomic coordinates and displacement
parameters.

Thermal Analysis

Thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) are employed to
study the thermal behavior of sodium chromate decahydrate, particularly its dehydration
process.

Thermal Decomposition

Upon heating, sodium chromate decahydrate undergoes stepwise dehydration, losing its ten
water molecules to form the anhydrous salt. The decahydrate is known to lose some of its
water of hydration if not stored in a moisture-tight container.

Experimental Protocol: Thermogravimetric Analysis
(TGA)

The following protocol outlines the general procedure for analyzing the thermal decomposition
of a hydrated salt like sodium chromate decahydrate:
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 Instrument Setup: A thermogravimetric analyzer is used. The instrument is calibrated for
temperature and mass.

» Sample Preparation: A small, accurately weighed sample of the crystals (typically 5-10 mg) is
placed in an appropriate sample pan (e.g., alumina or platinum).

o Experimental Conditions: The sample is heated at a constant rate (e.g., 10 °C/min) under a
controlled atmosphere (e.g., flowing nitrogen at 20-50 mL/min) to prevent oxidative
reactions.

o Data Acquisition: The mass of the sample is continuously monitored as a function of
temperature.

o Data Analysis: The resulting TGA curve (mass vs. temperature) is analyzed to determine the
temperatures at which mass loss occurs and the percentage of mass lost at each step,
which corresponds to the loss of water molecules.

Hygroscopicity

Sodium chromate decahydrate is a hygroscopic solid, meaning it can absorb moisture from the
atmosphere.[1][2][3] Its tendency to effloresce, or lose water of hydration, suggests a dynamic
relationship with ambient humidity.

Moisture Sorption Behavior

The hygroscopicity of a crystalline solid can be quantitatively characterized by its moisture
sorption isotherm. This isotherm plots the equilibrium moisture content of the material as a
function of the relative humidity (RH) at a constant temperature.

Experimental Protocol: Gravimetric Sorption Analysis

The moisture sorption isotherm of a crystalline solid can be determined using the following
protocol:

 Instrument Setup: A gravimetric sorption analyzer, which consists of a microbalance in a
temperature and humidity-controlled chamber, is used.
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o Sample Preparation: A small, accurately weighed sample is placed in the sample pan. The
sample may be pre-dried under a stream of dry gas to establish a baseline.

o Experimental Conditions: The sample is exposed to a series of increasing (for sorption) and
then decreasing (for desorption) relative humidity levels at a constant temperature (e.g., 25
°C).

o Data Acquisition: The mass of the sample is continuously monitored until it reaches
equilibrium at each RH step.

o Data Analysis: The equilibrium mass at each RH is used to calculate the moisture content.
The moisture sorption isotherm is then generated by plotting the equilibrium moisture content
against the relative humidity.

Visualizations
Experimental Workflow for Physical Characterization

The following diagram illustrates a typical workflow for the comprehensive physical
characterization of a hydrated crystalline solid like sodium chromate decahydrate.
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Caption: Workflow for the physical characterization of hydrated crystals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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